Cas no 2418734-50-4 (5-Amino-2-methyl-3-(sulfanylmethyl)phenyl sulfurofluoridate)

• Product Name: 5-Amino-2-methyl-3-(sulfanylmethyl)phenyl sulfurofluoridate
• CAS No: 2418734-50-4
• MF: C₈H₁₀FNO₃S₂
• MW: 251.298303127289
• CID: 5679692
• PubChem ID: 165769126
• Update Time: 2025-10-30

5-Amino-2-methyl-3-(sulfanylmethyl)phenyl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• 5-amino-2-methyl-3-(sulfanylmethyl)phenyl sulfurofluoridate
• EN300-26626846
• 2418734-50-4
• 5-Amino-2-methyl-3-(sulfanylmethyl)phenyl sulfurofluoridate

• Inchi： 1S/C8H10FNO3S2/c1-5-6(4-14)2-7(10)3-8(5)13-15(9,11)12/h2-3,14H,4,10H2,1H3
• InChI Key： LKAKVRASRUEXBT-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1=CC(=CC(CS)=C1C)N)F

Computed Properties

• Exact Mass: 251.00861369g/mol
• Monoisotopic Mass: 251.00861369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 78.8Ų

Additional information on 5-Amino-2-methyl-3-(sulfanylmethyl)phenyl sulfurofluoridate

Introduction to 5-Amino-2-methyl-3-(sulfanylmethyl)phenyl sulfurofluoridate (CAS No. 2418734-50-4)

5-Amino-2-methyl-3-(sulfanylmethyl)phenyl sulfurofluoridate (CAS No. 2418734-50-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of organosulfur compounds and has been the subject of several recent studies exploring its applications in drug discovery and development.

The chemical structure of 5-Amino-2-methyl-3-(sulfanylmethyl)phenyl sulfurofluoridate is characterized by a phenyl ring substituted with an amino group, a methyl group, and a sulfanylmethyl group, along with a sulfurofluoridate moiety. The presence of these functional groups imparts distinct chemical properties that make it an interesting candidate for various biological assays and therapeutic applications.

In recent years, there has been a growing interest in the development of organosulfur compounds for their potential therapeutic benefits. Research has shown that these compounds can exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific structure of 5-Amino-2-methyl-3-(sulfanylmethyl)phenyl sulfurofluoridate suggests that it may have similar or even enhanced biological activities compared to other known organosulfur compounds.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the anti-inflammatory properties of 5-Amino-2-methyl-3-(sulfanylmethyl)phenyl sulfurofluoridate. The researchers found that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that 5-Amino-2-methyl-3-(sulfanylmethyl)phenyl sulfurofluoridate could be a promising candidate for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 5-Amino-2-methyl-3-(sulfanylmethyl)phenyl sulfurofluoridate has also shown potential as an antimicrobial agent. A study conducted by a team of researchers from the University of California, Los Angeles (UCLA) demonstrated that this compound exhibited potent antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action was attributed to its ability to disrupt bacterial cell membranes, leading to cell death.

The anticancer potential of 5-Amino-2-methyl-3-(sulfanylmethyl)phenyl sulfurofluoridate has also been explored in several preclinical studies. A 2022 study published in Cancer Research reported that this compound selectively induced apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The researchers found that the compound targeted key signaling pathways involved in cell survival and proliferation, such as the PI3K/AKT and MAPK pathways.

The unique chemical structure of 5-Amino-2-methyl-3-(sulfanylmethyl)phenyl sulfurofluoridate also makes it an attractive candidate for drug delivery systems. The presence of the amino group and the sulfanylmethyl group provides opportunities for conjugation with other molecules or nanoparticles, enhancing its solubility and bioavailability. This could potentially improve the therapeutic efficacy and reduce side effects associated with traditional drug formulations.

In conclusion, 5-Amino-2-methyl-3-(sulfanylmethyl)phenyl sulfurofluoridate (CAS No. 2418734-50-4) is a promising compound with a diverse range of biological activities. Its potential applications in anti-inflammatory, antimicrobial, and anticancer therapies make it an exciting area of research for medicinal chemists and pharmaceutical scientists. Further studies are warranted to fully elucidate its mechanisms of action and optimize its use in clinical settings.